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Compound of Interest

Compound Name: Methyl p-tert-butylphenylacetate

Cat. No.: B1297717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl p-tert-butylphenylacetate (CAS 3549-23-3). This compound, an ester of

p-tert-butylphenylacetic acid and methanol, is primarily utilized as a fragrance and flavoring

agent.[1][2] Its applications extend to being a solvent in chemical reactions and a standard in

analytical chemistry.[2] This document consolidates key physicochemical data, experimental

methodologies, and safety information to support research, development, and quality control

activities.

Chemical Identity
IUPAC Name: methyl 2-(4-tert-butylphenyl)acetate[3]

CAS Number: 3549-23-3

Molecular Formula: C₁₃H₁₈O₂

Molecular Weight: 206.28 g/mol

Chemical Structure:
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Caption: 2D structure of Methyl p-tert-butylphenylacetate.

Synonyms: Methyl 4-tert-butylphenylacetate, 4-tert-Butylphenylacetic acid methyl ester,

Benzeneacetic acid, 4-(1,1-dimethylethyl)-, methyl ester.[3]

Physicochemical Properties
The physical and chemical properties of Methyl p-tert-butylphenylacetate are summarized in

the table below. These properties are crucial for its handling, formulation, and application.

Property Value Reference

Appearance Colorless to pale yellow liquid [2]

Odor

Sweet, woody, camphoraceous

with roasted, chocolate-like

flavor

[4]

Boiling Point
149 - 151 °C at 30 mmHg; 106

°C at 2 mmHg
[2][4]

Density
1.00 g/mL; 0.999 g/mL at 25

°C
[2][4]

Refractive Index
n20/D 1.500 - 1.506; n20/D

1.501
[2][4]

Solubility

Insoluble in water; soluble in

oils and most organic solvents.

[1][5]

[1][5]

Purity 97 - 100% (GC) [2]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

These protocols are representative and may require optimization for specific laboratory

conditions.
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Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.

Apparatus:

Small test tube

Thermometer

Heating block or oil bath

Magnetic stirrer and stir bar

Clamps and stand

Procedure:

Place approximately 0.5 mL of Methyl p-tert-butylphenylacetate into the test tube with a

small magnetic stir bar.

Position the test tube in the heating block.

Suspend the thermometer in the test tube, ensuring the bulb is about 1 cm above the liquid

surface.

Begin gentle stirring and heating.

Observe for the formation of a reflux ring (condensing vapor) on the inner wall of the test

tube.

Adjust the thermometer so that its bulb is level with the reflux ring.

The stable temperature reading at this point is the boiling point.
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Caption: Workflow for Boiling Point Determination.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
GC-MS is a standard method for the analysis of volatile and semi-volatile compounds like

Methyl p-tert-butylphenylacetate, providing both qualitative and quantitative data.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for fragrance analysis (e.g., 5% phenyl-methylpolysiloxane).

Helium as carrier gas.

Suggested GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min,

hold for 5 minutes.

Carrier Gas Flow: 1 mL/min (constant flow).

Injection Volume: 1 µL (splitless injection).

MS Conditions:
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Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Procedure:

Prepare a dilute solution of Methyl p-tert-butylphenylacetate in a suitable solvent (e.g.,

ethanol).

Inject the sample into the GC-MS system.

Acquire the data.

Identify the compound by comparing its mass spectrum and retention time with a reference

standard.

Determine purity by calculating the peak area percentage.

Spectral Data
Spectral data is essential for the structural elucidation and identification of Methyl p-tert-
butylphenylacetate.

Mass Spectrometry (MS): The mass spectrum obtained by GC-MS shows characteristic

fragmentation patterns that can be used for identification.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: Provides information on the number and types of protons in the molecule.

¹³C-NMR: Provides information on the carbon skeleton of the molecule.[3]

Infrared (IR) Spectroscopy: The FTIR spectrum reveals the presence of functional groups,

such as the ester carbonyl group.[3]
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Safety and Handling
While generally recognized as safe (GRAS) for its use as a flavoring agent by FEMA, proper

handling in a laboratory or industrial setting is crucial.[6]

GHS Hazard Statements: May be harmful if swallowed, cause skin irritation, cause serious

eye irritation, and may cause respiratory irritation.

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety

glasses.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials such as strong oxidizing

agents.[5]

Potential Hazards Personal Protective Equipment Handling Procedures

Methyl p-tert-butylphenylacetate

Harmful if swallowed Skin Irritation Eye Irritation Respiratory Irritation Safety Glasses Gloves Lab Coat Use in well-ventilated area Avoid inhalation and contact Store in cool, dry place

Click to download full resolution via product page

Caption: Safety and Handling Summary.

Applications
The unique properties of Methyl p-tert-butylphenylacetate lead to its use in various industrial

and research applications.
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Fragrance and Flavor Industry: A key component in perfumes, personal care products, and

food flavorings due to its pleasant and stable aroma.[2]

Chemical Synthesis: Utilized as a solvent in organic synthesis to facilitate reactions.[2]

Analytical Chemistry: Employed as a reference standard for instrument calibration and

quality control.[2]

Conclusion
This technical guide has summarized the essential physical and chemical properties,

experimental protocols, safety information, and applications of Methyl p-tert-
butylphenylacetate (CAS 3549-23-3). The provided data and methodologies are intended to

be a valuable resource for researchers, scientists, and drug development professionals in their

work with this compound. Adherence to proper safety and handling procedures is paramount

when working with any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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